molecular formula C11H16O2 B8279997 2-[2-(4-Methylphenyl)ethoxy]ethanol

2-[2-(4-Methylphenyl)ethoxy]ethanol

Cat. No.: B8279997
M. Wt: 180.24 g/mol
InChI Key: NMHBCDOZIGARCC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Chemical Name: 2-[2-(4-Methylphenyl)ethoxy]ethanol Synonyms: Diethylene glycol mono-4-methylbenzyl ether, Ethanol, 2-[2-[(4-methylphenyl)methoxy]ethoxy]- . CAS No.: 1688666-21-8 . Molecular Formula: C₁₂H₁₈O₃ (inferred from structural analogs). Structure: Comprises a p-methylbenzyl group attached to a diethylene glycol chain (ethoxy-ethoxy-ethanol backbone).

This compound belongs to the glycol ether family, characterized by ether and hydroxyl functional groups. It is primarily used in research and development (R&D) as an intermediate or solvent . Limited data on its physical properties (e.g., boiling point, solubility) are available, necessitating comparisons with structurally similar compounds.

Properties

Molecular Formula

C11H16O2

Molecular Weight

180.24 g/mol

IUPAC Name

2-[2-(4-methylphenyl)ethoxy]ethanol

InChI

InChI=1S/C11H16O2/c1-10-2-4-11(5-3-10)6-8-13-9-7-12/h2-5,12H,6-9H2,1H3

InChI Key

NMHBCDOZIGARCC-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)CCOCCO

Origin of Product

United States

Comparison with Similar Compounds

Substituent Variations on the Aromatic Ring

Compound Name Substituent CAS No. Key Properties/Applications References
2-[2-(4-Methylphenyl)ethoxy]ethanol 4-Methylphenyl 1688666-21-8 R&D intermediate, solvent .
2-(2-[4-(1,1,3,3-Tetramethylbutyl)phenoxy]ethoxy)ethanol 4-(1,1,3,3-Tetramethylbutyl) 9036-19-5 Acute toxicity (Oral Cat. 4), eye damage .
2-(4-Methoxyphenyl)ethanol 4-Methoxyphenyl 702-23-8 Boiling point: 334–336°C; soluble in DMSO, methanol .
2-[(4-Methoxybenzyl)amino]ethanol 4-Methoxybenzyl (amino group) 53332-62-0 Pharmaceutical intermediate .

Key Insights :

  • Bulkier substituents (e.g., tetramethylbutyl in CAS 9036-19-5) increase molecular weight and toxicity risks .
  • Methoxy groups (CAS 702-23-8) enhance solubility in polar solvents compared to methyl groups .

Glycol Ether Chain Length and Permeability

Compound Name Chain Structure logKp (Skin Permeability)* Applications References
This compound Diethylene glycol Not available R&D solvent .
2-(2-Methoxyethoxy)ethanol Short-chain glycol −3.69 Industrial solvent .
2-(2-Butoxyethoxy)ethanol Long-chain glycol −4.45 Lower permeability; used in coatings .

Key Insights :

  • Longer glycol chains (e.g., butoxyethoxy) reduce skin permeability due to increased hydrophobicity .
  • The target compound’s diethylene glycol chain may offer balanced solubility and permeability for R&D applications.

Functional Group Modifications

Compound Name Functional Group Key Properties Applications References
This compound Ether, hydroxyl Suspected moderate toxicity (analog-based) R&D .
2-{4-[2-[(4-Chlorophenyl)phenylmethoxy]ethyl]-1-piperazinyl}ethanol Piperazinyl, chlorine Pharmaceutical (antihistamine) . Drug synthesis .
2-(4-(Oxiran-2-ylmethoxy)phenyl)ethanol Epoxide Reactive epoxide group Polymer crosslinking .

Key Insights :

  • Introduction of reactive groups (e.g., epoxide in CAS 104857-48-9) expands utility in polymer chemistry .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.